Cas no 2172491-62-0 (1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172491-62-0
• MF: C₁₁H₂₀N₄O₃
• MW: 256.301502227783
• CID: 5961914
• PubChem ID: 165766191
• Update Time: 2025-05-30

1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• 2172491-62-0
• EN300-1594243

• Inchi： 1S/C11H20N4O3/c1-17-7-4-3-6-15-9(5-8-18-2)10(11(12)16)13-14-15/h3-8H2,1-2H3,(H2,12,16)
• InChI Key： BYLQLGDXOGLZJE-UHFFFAOYSA-N
• SMILES： O(C)CCCCN1C(=C(C(N)=O)N=N1)CCOC

Computed Properties

• Exact Mass: 256.15354051g/mol
• Monoisotopic Mass: 256.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 92.3Ų

Additional information on 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172491-62-0)

The compound 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172491-62-0) represents a fascinating molecule in the realm of pharmaceutical chemistry, characterized by its intricate structural framework and potential biological significance. This triazole derivative, featuring a carboxamide functional group and two alkoxy side chains, has garnered attention due to its unique chemical properties and promising applications in medicinal chemistry.

The structural composition of this compound includes a triazole core, which is a heterocyclic aromatic ring system known for its versatility in drug design. The presence of a carboxamide group at the 4-position of the triazole ring introduces polarity and reactivity, making it a valuable scaffold for further derivatization. Additionally, the 4-methoxybutyl and 2-methoxyethyl substituents contribute to the molecule's lipophilicity and solubility characteristics, which are critical factors in determining its pharmacokinetic behavior.

In recent years, there has been significant interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in various therapeutic areas, including antiviral, antibacterial, and anti-inflammatory applications. The specific arrangement of functional groups in 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide suggests that it may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a pharmacological tool. The combination of the triazole core and the carboxamide group provides multiple sites for interaction with biological receptors or enzymes. This structural flexibility allows for the design of analogs with tailored properties, enabling researchers to optimize potency, selectivity, and pharmacokinetic profiles. Such features are particularly important in the development of novel therapeutics where fine-tuning of molecular interactions can significantly impact drug efficacy.

Recent advancements in computational chemistry have facilitated the rapid screening of novel compounds like 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide for biological activity. Molecular docking studies have shown that this compound can interact with various protein targets, suggesting multiple potential mechanisms of action. For instance, preliminary simulations indicate that it may bind to enzymes involved in metabolic pathways or receptors mediating inflammatory responses. These findings align with current trends in drug discovery where multifunctional compounds are being sought to address complex diseases more effectively.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and synthetic challenge. The introduction of the 4-methoxybutyl and 2-methoxyethyl groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or palladium-mediated transformations, have been employed to construct the triazole ring system efficiently. These synthetic strategies not only demonstrate the compound's structural sophistication but also showcase the evolving capabilities of modern organic synthesis.

From a medicinal chemistry perspective, the carboxamide group in 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide offers opportunities for further derivatization to enhance its pharmacological properties. For example, modifications at this site can influence solubility, metabolic stability, or binding affinity. Such modifications are crucial steps in optimizing lead compounds into viable drug candidates. The ability to systematically alter functional groups while maintaining core structural integrity makes this class of compounds particularly attractive for drug development.

Moreover, the potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical profile suggests utility in other areas such as agrochemicals or material science. For instance, derivatives of this molecule could be explored as intermediates for synthesizing novel pesticides or specialty chemicals with specific functionalities. This versatility underscores the importance of fundamental research in developing compounds with broad applicability.

The role of computational modeling in understanding the behavior of complex molecules like 1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide cannot be overstated. Techniques such as quantum mechanical calculations and molecular dynamics simulations provide insights into how these molecules interact with biological systems at an atomic level. These computational tools complement experimental approaches by predicting properties like binding affinity、dissociation constants、and metabolic pathways， thereby accelerating the drug discovery process.

In conclusion，the compound CAS No. 2172491-62-0 (1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1，2，3-triazole-4-carboxamide) represents a significant advancement in pharmaceutical chemistry。 Its intricate structure，combined with its potential biological activities，makes it a valuable scaffold for further research。 As our understanding of molecular interactions continues to evolve，compounds like this one will play an increasingly important role in developing novel therapeutics and exploring new frontiers in drug discovery。